Methyl 5-fluoropiperidine-3-carboxylate
Overview
Description
Methyl 5-fluoropiperidine-3-carboxylate is a chemical compound with the linear formula C7H12FNO2 . It is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of this compound contains a total of 23 bonds. There are 11 non-H bonds, 1 multiple bond, 2 rotatable bonds, 1 double bond, 1 six-membered ring, 1 ester (aliphatic), and 1 secondary amine (aliphatic) .Scientific Research Applications
Antibacterial Properties
- Fluoronaphthyridines as Antibacterial Agents : Research has shown that certain fluoronaphthyridines, which are structurally related to Methyl 5-fluoropiperidine-3-carboxylate, exhibit significant antibacterial activities. These compounds have been tested for their in vitro and in vivo antibacterial activities, demonstrating potential as therapeutic agents (Bouzard et al., 1992).
Synthesis and Derivative Studies
- Synthesis Studies : Various studies have focused on synthesizing derivatives of this compound and related compounds, exploring efficient synthesis methods and the creation of novel derivatives with potential pharmacological applications (Shi Qunfeng et al., 2012); (Y. Hirokawa et al., 2000).
Pharmacological Research
- Potential Antipsychotic Agent : Research into compounds structurally similar to this compound has identified potential in the field of antipsychotic drugs. For example, a study on N-(4-Fluorophenylmethyl)-N-(1-methylpiperidin-4-yl)-N′-(4-(2-methylpropyloxy)phenylmethyl) Carbamide indicated its efficacy as a 5-HT2A receptor inverse agonist, suggesting its potential use as an antipsychotic agent (Vanover et al., 2006).
Enantioseparation and Chiral Recognition
- Chiral Stationary Phases in HPLC : Certain derivatives of this compound, such as fluorinated phenylcarbamates, have been used to create chiral stationary phases for high-performance liquid chromatography (HPLC). These compounds have shown notable chiral recognition abilities, which are essential in the separation of enantiomers in various chemical and pharmacological applications (Chankvetadze et al., 1997).
Cancer Research
- Colorectal Cancer Therapy : In the context of cancer research, derivatives of this compound have been explored for their therapeutic potential. For example, a combination of 5-fluorouracil, methyl-1,3-cis(2-chlorethyl)-1-nitrosourea, and vincristine has been used in the treatment of advanced colorectal cancer, demonstrating some effectiveness (Moertel et al., 1975).
Safety and Hazards
The safety data sheet for Methyl 5-fluoropiperidine-3-carboxylate indicates that it is classified as a flammable liquid (Category 3), and it has acute toxicity when ingested (Category 4), inhaled (Category 3), or comes into contact with skin (Category 3). It can cause severe skin burns and serious eye damage (Category 1) .
properties
IUPAC Name |
methyl 5-fluoropiperidine-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12FNO2/c1-11-7(10)5-2-6(8)4-9-3-5/h5-6,9H,2-4H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JZZXXYACSDVNCG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CC(CNC1)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12FNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
